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Compound of Interest

Compound Name: 3-Chloro-1-methoxyheptane

Cat. No.: B15467044 Get Quote

Technical Guide: 3-Chloro-1-methoxyheptane
For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Chloro-1-methoxyheptane is a halogenated ether. Halogenated compounds are of

significant interest in medicinal chemistry and materials science due to the unique properties

conferred by the halogen atom, which can influence molecular conformation, lipophilicity, and

metabolic stability. This document provides a summary of the available physicochemical data

for 3-Chloro-1-methoxyheptane, outlines a general synthetic protocol, and describes a

suitable analytical methodology for its characterization.

Physicochemical Properties
Quantitative experimental data for 3-Chloro-1-methoxyheptane is not readily available in the

public domain. The following table summarizes computed physicochemical properties sourced

from the PubChem database. These values are estimations and should be used as a guide

pending experimental verification.[1]
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Property Value Source

Molecular Formula C₈H₁₇ClO PubChem[1]

Molecular Weight 164.67 g/mol PubChem[1]

XLogP3 2.9 PubChem[1]

Exact Mass 164.0967929 Da PubChem[1]

Topological Polar Surface Area 9.2 Å² PubChem[1]

Heavy Atom Count 10 PubChem[1]

CAS Number 53970-69-7 PubChem[1]

IUPAC Name 3-chloro-1-methoxyheptane PubChem[1]

SMILES CCCCC(Cl)CCOC PubChem[1]

Experimental Protocols
Due to the absence of specific published experimental procedures for 3-Chloro-1-
methoxyheptane, the following sections describe generalized protocols that can be adapted

for its synthesis and analysis based on established chemical principles for analogous

compounds.

Synthesis: Williamson Ether Synthesis Approach
The Williamson ether synthesis is a versatile and widely used method for the preparation of

ethers. This procedure outlines the synthesis of 3-Chloro-1-methoxyheptane from 3-

chloroheptan-1-ol.

Reaction Scheme:

Materials and Reagents:

3-chloroheptan-1-ol

Sodium hydride (NaH)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-1-methoxyheptane
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-1-methoxyheptane
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-1-methoxyheptane
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-1-methoxyheptane
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-1-methoxyheptane
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-1-methoxyheptane
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-1-methoxyheptane
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-1-methoxyheptane
https://pubchem.ncbi.nlm.nih.gov/compound/3-Chloro-1-methoxyheptane
https://www.benchchem.com/product/b15467044?utm_src=pdf-body
https://www.benchchem.com/product/b15467044?utm_src=pdf-body
https://www.benchchem.com/product/b15467044?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15467044?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anhydrous Dimethylformamide (DMF)

Methyl iodide (CH₃I)

Diethyl ether

Saturated aqueous ammonium chloride (NH₄Cl) solution

Saturated aqueous sodium chloride (NaCl) solution (brine)

Anhydrous magnesium sulfate (MgSO₄)

Argon or Nitrogen gas (for inert atmosphere)

Procedure:

Reaction Setup: A dry, two-necked round-bottom flask equipped with a magnetic stir bar, a

dropping funnel, and a reflux condenser is flushed with argon or nitrogen gas.

Alkoxide Formation: Anhydrous DMF is added to the flask, followed by the portion-wise

addition of sodium hydride under a positive pressure of inert gas. The resulting suspension is

cooled in an ice bath. A solution of 3-chloroheptan-1-ol in anhydrous DMF is added dropwise

via the dropping funnel over 30 minutes. The reaction mixture is then allowed to warm to

room temperature and stirred for an additional hour to ensure complete formation of the

alkoxide.

Ether Formation: The reaction mixture is cooled again in an ice bath, and methyl iodide is

added dropwise. After the addition is complete, the mixture is stirred at room temperature for

12-18 hours.

Work-up: The reaction is carefully quenched by the slow addition of saturated aqueous

NH₄Cl solution. The mixture is then transferred to a separatory funnel and extracted three

times with diethyl ether.

Purification: The combined organic layers are washed with water and then with brine. The

organic layer is dried over anhydrous MgSO₄, filtered, and the solvent is removed under

reduced pressure using a rotary evaporator.
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Characterization: The crude product can be purified by fractional distillation or column

chromatography. The structure and purity of the final product should be confirmed by

spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Analytical Characterization: Gas Chromatography-Mass
Spectrometry (GC-MS)
A general method for the analysis of haloethers, adaptable for 3-Chloro-1-methoxyheptane, is

outlined below, based on EPA Method 611 for haloethers.[2]

Instrumentation:

Gas chromatograph with a capillary column suitable for the separation of semi-volatile

organic compounds.

Mass spectrometer detector.

Procedure:

Sample Preparation: A stock standard solution is prepared by accurately weighing a known

amount of purified 3-Chloro-1-methoxyheptane and dissolving it in a suitable solvent such

as acetone or methanol to a final concentration of approximately 1 mg/mL.[2] A series of

calibration standards are prepared by diluting the stock solution.

GC-MS Analysis:

Injection: A small volume (e.g., 1 µL) of the sample is injected into the GC.

Separation: The sample is vaporized and carried by an inert gas (e.g., helium) through a

capillary column (e.g., a 30 m x 0.25 mm ID column with a 0.25 µm film thickness of a

suitable stationary phase like 5% phenyl-methylpolysiloxane). The oven temperature is

programmed to ramp from a low initial temperature (e.g., 50 °C) to a final temperature

(e.g., 250 °C) to ensure separation of the analyte from any impurities.

Detection: As the compound elutes from the column, it enters the mass spectrometer,

where it is ionized (typically by electron ionization). The resulting fragments are separated
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by their mass-to-charge ratio, generating a mass spectrum that is characteristic of the

compound.

Data Analysis: The retention time of the peak corresponding to 3-Chloro-1-
methoxyheptane is used for qualitative identification, and the integrated peak area is used

for quantification against the calibration curve. The mass spectrum provides confirmation of

the compound's identity.

Visualizations
The following diagrams illustrate the proposed synthetic workflow for 3-Chloro-1-
methoxyheptane.

Start Materials:
3-chloroheptan-1-ol

Sodium Hydride
Methyl Iodide
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Aqueous Work-up
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Caption: Proposed workflow for the synthesis and characterization of 3-Chloro-1-
methoxyheptane.

Conclusion
This technical guide provides a summary of the currently available information on the physical

and chemical properties of 3-Chloro-1-methoxyheptane. While experimental data is limited,

the provided computed properties offer a useful starting point for researchers. The generalized

experimental protocols for synthesis and analysis, based on well-established methodologies,

are intended to serve as a practical framework for the preparation and characterization of this

compound in a laboratory setting. Further experimental investigation is required to determine

the precise physical properties and to explore the potential applications of 3-Chloro-1-
methoxyheptane in various scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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